(1,5-dimethyl-1H-pyrazol-4-yl)methanol

• IUPAC Name: (1,5-dimethylpyrazol-4-yl)methanol
• InChI: InChI=1S/C6H10N2O/c1-5-6(4-9)3-7-8(5)2/h3,9H,4H2,1-2H3
• InChI Key: ZLKFGFIBRVAIDL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=NN1C)CO
• Molecular Formula: C6H10N2O
• Molecular Weight: 126.16 g/mol
• CAS RN: 103946-58-3

Description

“(1,5-dimethyl-1H-pyrazol-4-yl)methanol” is a chemical compound with the molecular formula C6H10N2O. Pyrazole and its derivatives are considered pharmacologically important active scaffolds that possess almost all types of pharmacological activities.

Synthesis Analysis

The synthesis of pyrazole derivatives has been extensively studied. Pyrazole nucleus is synthesized with various strategies such as multicomponent approach, dipolar cycloadditions, cyclocondensation of hydrazine with carbonyl system, using heterocyclic system and multicomponent approach.

Molecular Structure Analysis

The molecular structure of “(1,5-dimethyl-1H-pyrazol-4-yl)methanol” consists of a pyrazole ring, which is a five-membered ring structure composed of three carbon atoms and two nitrogen atoms in adjacent positions.

Chemical Reactions Analysis

Pyrazole derivatives have been used in various chemical reactions. They have been described as inhibitors of protein glycation, antibacterial, antifungal, anticancer, antidepressant, anti-inflammatory, anti-tuberculosis, antioxidant as well as antiviral agents.

Physical And Chemical Properties Analysis

“(1,5-dimethyl-1H-pyrazol-4-yl)methanol” has a molecular weight of 126.16. It is a liquid at room temperature. The melting point is between 80-82 degrees Celsius.

Scientific Research Applications

Antileishmanial Activity

• . This compound could serve as a potential pharmacophore for safe and effective antileishmanial agents.

Antimalarial Activity

• . These findings highlight their potential as antimalarial agents.

CHK1 Inhibitors

• Researchers have utilized pyrazole derivatives in the synthesis of selective quinazolinyl-phenol inhibitors of CHK1 (checkpoint kinase 1). .

Cathepsin Inhibitors

• Pyrazole derivatives have been investigated as cathepsin inhibitors. .

Bis(pyrazolyl)methanes Synthesis

• Bis(pyrazolyl)methanes are versatile compounds with applications in coordination chemistry and catalysis. .

Molecular Docking Studies

• Computational studies, such as molecular docking, help elucidate the binding interactions between pyrazole derivatives and their target proteins. .

Safety And Hazards

The safety information for “(1,5-dimethyl-1H-pyrazol-4-yl)methanol” indicates that it may cause skin and eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling.

Future Directions

Pyrazole derivatives have attracted the attention of many researchers due to their diverse biological activities and potential therapeutic applications. Future research may focus on the development of new synthesis methods and the exploration of new biological activities of pyrazole derivatives.